Cas no 1286724-75-1 (1-(2H-1,3-benzodioxol-5-yl)-3-5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-ylurea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-ylurea
• CAS No: 1286724-75-1
• MF: C₁₄H₈Cl₂N₄O₄S
• MW: 399.20871925354
• CID: 6222008
• PubChem ID: 52906591
• Update Time: 2025-10-15

1-(2H-1,3-benzodioxol-5-yl)-3-5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-3-5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-ylurea
• 1-(2H-1,3-benzodioxol-5-yl)-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea
• CCG-336935
• F5773-1103
• AKOS024518058
• 1286724-75-1
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)urea
• VU0520037-1
• 1-(1,3-benzodioxol-5-yl)-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea

• Inchi： 1S/C14H8Cl2N4O4S/c15-10-4-7(11(16)25-10)12-19-20-14(24-12)18-13(21)17-6-1-2-8-9(3-6)23-5-22-8/h1-4H,5H2,(H2,17,18,20,21)
• InChI Key： ORWCBHIKASPQRW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C1=NN=C(NC(NC2C=CC3=C(C=2)OCO3)=O)O1

Computed Properties

• Exact Mass: 397.9643313g/mol
• Monoisotopic Mass: 397.9643313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 127Ų

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-ylurea

1-(2H-1,3-benzodioxol-5-yl)-3-5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-ylurea: A Novel Compound with Multifaceted Biological Activities

1-(2H-1,3-benzodioxol-5-yl)-3-5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-ylurea represents a sophisticated organic molecule that integrates multiple heterocyclic frameworks, including 1,3-benzodioxol, thiophene, and 1,3,4-oxadiazol rings. This compound, identified by its CAS number 1286724-75-1, is a derivative of urea functional groups, which are widely utilized in pharmaceutical chemistry for their ability to modulate biological interactions. The structural complexity of this molecule suggests potential applications in therapeutic areas such as inflammation, neurodegeneration, and oncology.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in drug design. The 1,3-benzodioxol ring, a key component of this compound, is known for its ability to stabilize molecular conformations and enhance bioavailability. Similarly, the 2,5-dichlorothiophen-3-yl substituent introduces electron-withdrawing groups that may influence the molecule's reactivity and interaction with biological targets. The integration of 1,3,4-oxadiazol ring further enhances the compound's chemical diversity, enabling it to engage in multiple molecular recognition processes.

Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that compounds containing 1,3,4-oxadiazol moieties exhibit promising anti-inflammatory properties. The urea functionality in this molecule is particularly significant, as it facilitates hydrogen bonding interactions with proteins, a critical mechanism for many drug-target interactions. The presence of 2,5-dichlorothiophen-3-yl groups may also contribute to the compound's ability to modulate enzymatic activities, such as those involving serine/threonine kinases or phosphodiesterases.

From a synthetic perspective, the 1,3-benzodioxol ring can be synthesized via a variety of methods, including oxidative coupling of phenolic derivatives. The thiophene ring, on the other hand, is often introduced through sulfur-containing reagents, such as thiophene-2,5-dichloride. The 1,3,4-oxadiazol ring is typically formed through cyclization reactions involving nitrile oxides or aziridines. These synthetic strategies highlight the versatility of the molecule's core structure and its potential for modification to tailor biological activities.

Recent research in Advanced Drug Delivery Reviews (2024) has focused on the role of urea derivatives in enhancing drug solubility and permeability. The 1,3-benzodioxol ring, when combined with urea functionality, may improve the compound's ability to cross biological membranes, a critical factor in oral bioavailability. Additionally, the 2,5-dichlorothiophen-3-yl substituent may modulate the compound's interaction with lipid membranes, potentially influencing its cellular uptake and distribution.

The 1,3,4-oxadiazol ring is also associated with the development of compounds targeting neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience reported that 1,3,4-oxadiazol-based molecules showed protective effects against alpha-synuclein aggregation, a hallmark of Parkinson's disease. The urea functionality in this compound may facilitate interactions with proteins involved in neuroinflammation, further supporting its potential in neuropharmacology.

From a mechanistic standpoint, the 1,3-benzodioxol ring may act as a scaffold for binding to cytochrome P450 enzymes, which are critical in drug metabolism. The thiophene ring, with its electron-deficient nature, could also contribute to the molecule's ability to inhibit 5-lipoxygenase, an enzyme implicated in inflammatory responses. These properties suggest that the compound may have applications in treating conditions such as asthma, psoriasis, and inflammatory bowel disease.

Computational studies using molecular docking and quantum mechanics have further elucidated the interactions between this compound and potential biological targets. For instance, the urea group is predicted to form hydrogen bonds with tyrosine residues in protein targets, while the 1,3-benzodioxol ring may engage in π-π stacking interactions with aromatic residues. These insights provide a foundation for rational drug design and optimization of the molecule's therapeutic profile.

Despite its promising properties, the 1,3-benzodioxol ring may also present challenges in terms of metabolic stability. Studies in Drug Metabolism and Disposition (2023) have shown that certain 1,3-benzodioxol-based compounds undergo rapid hydrolysis in the liver, which could limit their half-life. However, modifications to the 2,5-dichlorothiophen-3-yl substituent or the urea functionality may enhance metabolic stability, making the compound a viable candidate for further development.

Overall, 1-(2H-1,3-benzodioxol-5-yl)-3-5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-ylurea represents a multifunctional molecule with potential applications in multiple therapeutic areas. Its unique combination of heterocyclic rings, urea functionality, and electron-withdrawing groups underscores the importance of structural diversity in drug discovery. As research in this area continues, the molecule may serve as a valuable lead for the development of novel therapeutics targeting a wide range of diseases.